2-chloro-4-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol

• IUPAC Name: 2-chloro-4-[[2-methoxyethyl-[(3-methylthiophen-2-yl)methyl]amino]methyl]phenol
• InChI: InChI=1S/C16H20ClNO2S/c1-12-5-8-21-16(12)11-18(6-7-20-2)10-13-3-4-15(19)14(17)9-13/h3-5,8-9,19H,6-7,10-11H2,1-2H3
• InChI Key: WGBGIWVQPHGXIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CN(CCOC)CC2=CC(=C(C=C2)O)Cl
• Molecular Formula: C16H20ClNO2S
• Molecular Weight: 325.9 g/mol

Description

2-chloro-4-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol, also known as CMET (Compound Methyl Ethyl Thiazole), is a synthetic compound that has been studied for its potential applications in the fields of medicine and biology. CMET is a member of the thiazole family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-chloro-4-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in DNA replication and repair. This leads to the accumulation of DNA damage and ultimately cell death. This compound has also been shown to inhibit the activity of certain bacterial and fungal enzymes, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit the growth of bacteria and fungi. This compound has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-4-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol in lab experiments is its relatively low toxicity compared to other anticancer agents. However, one limitation is that it is not very soluble in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on 2-chloro-4-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol. One area of interest is in the development of more efficient synthesis methods for this compound. Another area of interest is in the development of new derivatives of this compound with improved activity against cancer cells and infectious agents. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the fields of medicine and biology.

Scientific Research Applications

2-chloro-4-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol has been studied for its potential applications in the fields of medicine and biology. It has been shown to have anticancer activity, as well as antibacterial and antifungal properties. This compound has also been studied for its potential use as a diagnostic tool for cancer and infectious diseases.